5-(4-methylpiperazin-1-yl)-1H-pyrimidine-2,4-dione

• Molecular Formula: C9H14N4O2
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 5-(4-methylpiperazin-1-yl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C9H14N4O2/c1-12-2-4-13(5-3-12)7-6-10-9(15)11-8(7)14/h6H,2-5H2,1H3,(H2,10,11,14,15)
• InChI Key: RMNDGXXTTCVLEK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CNC(=O)NC2=O

Description

5-(4-methylpiperazin-1-yl)-1H-pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C9H14N4O2 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was obtained according to the procedure described for the synthesis of Example 10 (Step1), starting from 5-bromouracil (0.10 g, 0.52 mmol) and 20 equivalents of 1-methyl piperazine. The crude was purified by washing with water (10 dichloromethane (5 mL) and then collected by dispersion in EtOAc. (10 mL). The solvent was removed by evaporation to afford the title compound (0.15 g, 91%) as white powder. 1H NMR (400 MHz, DMSO-d6): δ 2.18 (s, 3H), 2.34-2.42 (m, 4H), 2.74-2.84 (m, 4H), 6.72 (s, 1H). 10.41 (br s, 1H), 11.04 (br s, 1H).